Cas no 67191-72-4 (2-Butenedioicacid, 2-bromo-, dipropyl ester, (Z)- (9CI))

• Product Name: 2-Butenedioicacid, 2-bromo-, dipropyl ester, (Z)- (9CI)
• CAS No: 67191-72-4
• MF: C₁₀H₁₅BrO₄
• MW: 279.127702951431
• CID: 529389
• PubChem ID: 5358834
• Update Time: 2025-04-19

2-Butenedioicacid, 2-bromo-, dipropyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioicacid, 2-bromo-, dipropyl ester, (Z)- (9CI)
• dipropyl (Z)-2-bromobut-2-enedioate
• AC1NSD89
• NSC283428
• 67191-72-4
• DTXSID60418501
• SCHEMBL4246450
• NSC-283428
• SCHEMBL4246454

• Inchi： 1S/C10H15BrO4/c1-3-5-14-9(12)7-8(11)10(13)15-6-4-2/h7H,3-6H2,1-2H3/b8-7-
• InChI Key： MVUWHBQKBOIHDL-FPLPWBNLSA-N
• SMILES： Br/C(=C\C(=O)OCCC)/C(=O)OCCC

Computed Properties

• Exact Mass: 278.01535
• Monoisotopic Mass: 278.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 2.17160